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Compound of Interest

Compound Name:
5-Bromo-2-methylbenzene-1-

sulfonic acid

Cat. No.: B1283415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of 5-Bromo-2-methylbenzene-1-sulfonic acid. The information is

intended for researchers, scientists, and professionals in the field of drug development and

organic synthesis.

Core Chemical Properties
5-Bromo-2-methylbenzene-1-sulfonic acid is an aromatic sulfonic acid containing a bromine

atom and a methyl group on the benzene ring. Its chemical structure and properties make it a

potentially valuable intermediate in the synthesis of more complex molecules, particularly in the

pharmaceutical industry.

Physicochemical Data
A summary of the key physicochemical properties of 5-Bromo-2-methylbenzene-1-sulfonic
acid is presented in the table below. It is important to note that some of this data is based on

computational predictions due to the limited availability of experimentally determined values in

the literature.
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Property Value Source(s)

Molecular Formula C₇H₇BrO₃S [1][2]

Molecular Weight 251.10 g/mol [1]

CAS Number 56919-17-6 [1]

Density 1.735 g/cm³ (predicted) [2]

Refractive Index 1.599 (predicted) [2]

XLogP3-AA 1.7 [1]

Topological Polar Surface Area 62.8 Å² [1]

Hydrogen Bond Donor Count 1 [3]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 1 [3]

Exact Mass 249.92993 u [1]

Monoisotopic Mass 249.92993 u [1]

Synthesis and Purification
While a specific, detailed experimental protocol for the synthesis of 5-Bromo-2-
methylbenzene-1-sulfonic acid is not extensively documented in readily available literature, a

plausible and effective synthesis route is the electrophilic sulfonation of 4-bromotoluene. This

method is a standard procedure for the preparation of aryl sulfonic acids.[4]

Experimental Protocol: Sulfonation of 4-Bromotoluene
This protocol is based on general methods for the sulfonation of aromatic compounds.[5]

Materials:

4-Bromotoluene

Concentrated Sulfuric Acid (98%) or Fuming Sulfuric Acid (Oleum)
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Thionyl Chloride (optional, to maintain acid concentration)[5]

Ice

Saturated Sodium Chloride Solution

Dichloromethane or other suitable organic solvent for extraction

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, carefully add

4-bromotoluene.

Cool the flask in an ice bath.

Slowly add an excess of cold, concentrated sulfuric acid or fuming sulfuric acid dropwise with

continuous stirring. The reaction is exothermic and the temperature should be maintained

below 20°C.

After the addition is complete, allow the reaction mixture to stir at room temperature for

several hours or until the reaction is complete (monitoring by TLC or GC is recommended).

Upon completion, slowly and carefully pour the reaction mixture over a large volume of

crushed ice with vigorous stirring. This will precipitate the crude sulfonic acid.

The precipitated solid is then collected by vacuum filtration and washed with a cold,

saturated sodium chloride solution to remove excess sulfuric acid.

The crude product can be further purified by recrystallization from a suitable solvent or by

other chromatographic methods.[6][7]

Note: The use of thionyl chloride can increase the rate of reaction by reacting with the water

formed during the sulfonation, thus maintaining a high concentration of the sulfuric acid.[5]

Purification of Aryl Sulfonic Acids
Purifying aryl sulfonic acids can be challenging due to their high water solubility.[7] Common

methods for purification include:
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Recrystallization: This can be difficult due to the limited choice of suitable solvents.[6]

Ion-Exchange Chromatography: This is an effective method for removing inorganic

impurities.[7]

Desalting with a C18 cartridge: This is a useful technique for removing salts from the crude

product.[7]

Distillation/Rectification: This method can be employed, particularly when the concentration

of the sulfonic acid in the mixture is adjusted to at least 30% by weight.[8]

Chemical Reactivity and Potential Applications
Aromatic sulfonic acids are versatile intermediates in organic synthesis. The sulfonic acid group

can act as a directing group in further electrophilic aromatic substitutions and can also be

replaced by other functional groups.

Key Reactions:

Conversion to Sulfonamides: 5-Bromo-2-methylbenzene-1-sulfonic acid can be converted

to its corresponding sulfonamide, 5-bromo-2-methylbenzenesulfonamide, a reaction of

significant interest in medicinal chemistry.[9]

Hydrolysis to Phenols: Treatment with strong base can convert the sulfonic acid to the

corresponding phenol.[4]

Desulfonation: Heating aryl sulfonic acids in aqueous acid can reverse the sulfonation

reaction, yielding the parent arene. This property allows the sulfonic acid group to be used as

a protecting group.[4]

Potential Applications:

The primary application of 5-Bromo-2-methylbenzene-1-sulfonic acid is likely as a building

block in the synthesis of pharmaceuticals and other fine chemicals. The presence of the bromo,

methyl, and sulfonic acid groups provides multiple points for further chemical modification.

Safety and Handling
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A specific Material Safety Data Sheet (MSDS) for 5-Bromo-2-methylbenzene-1-sulfonic acid
is not readily available. However, based on the data for the closely related compound, 5-

bromo-2-methylbenzenesulfonamide, and the general properties of aryl sulfonic acids, the

following precautions should be taken:

Hazards: Assumed to be a corrosive and toxic substance.[10] It may cause severe skin

burns and eye damage.

Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and

eye/face protection.

Handling: Handle in a well-ventilated area. Avoid breathing dust, fumes, or vapors.

Storage: Store in a cool, dry place away from incompatible materials such as oxidizing

agents.[9]

Visualizations
Logical Workflow for the Synthesis of 5-Bromo-2-
methylbenzene-1-sulfonic acid
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Caption: A logical workflow for the synthesis of 5-Bromo-2-methylbenzene-1-sulfonic acid.
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Relationship between 5-Bromo-2-methylbenzene-1-
sulfonic acid and its Sulfonamide Derivative
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1-sulfonic acid
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Caption: The synthetic relationship between the sulfonic acid and its corresponding

sulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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